Cas no 622793-85-5 ((2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 622793-85-5
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5418658
• Update Time: 2025-07-15

(2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate
• Carbamic acid, dimethyl-, 2,3-dihydro-3-oxo-2-(4-pyridinylmethylene)-6-benzofuranyl ester (9CI)
• (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C17H14N2O4/c1-19(2)17(21)22-12-3-4-13-14(10-12)23-15(16(13)20)9-11-5-7-18-8-6-11/h3-10H,1-2H3
• InChI Key： YLPBMXGDQATKRU-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3C=CN=CC=3)C(=O)C2=CC=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

Recent Advances in the Study of (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 622793-85-5)

The compound (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 622793-85-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The presence of the pyridin-4-yl and benzofuran moieties in its structure suggests a high affinity for binding to protein targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes and interactions with biological macromolecules.

In vitro and in vivo studies have demonstrated that (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate exhibits notable efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades. These findings are particularly relevant for the development of novel anti-inflammatory and neuroprotective agents. Additionally, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been investigated to assess its suitability for clinical applications.

One of the most significant breakthroughs in recent research is the identification of the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its potential use in treating central nervous system (CNS) disorders. Preliminary animal studies have shown promising results in models of Alzheimer's disease and multiple sclerosis, where the compound reduced neuroinflammation and improved cognitive function.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate represents a promising scaffold for the development of next-generation therapeutics. Its multifaceted biological activities and favorable pharmacokinetic profile position it as a valuable candidate for further investigation. Future research should prioritize elucidating its precise mechanisms of action and exploring its potential in combination therapies.